Cas no 1809866-68-9 ((4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid)

(4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid is a boronic acid derivative featuring a sulfonamide-linked tolyl group, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its boronic acid moiety enables efficient palladium-catalyzed C-C bond formation, while the sulfonamide group enhances stability and solubility in organic solvents. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. The tolyl substituent provides steric and electronic modulation, improving selectivity in coupling reactions. Its well-defined structure and reactivity profile make it a reliable choice for synthesizing complex biaryl scaffolds. Proper handling under inert conditions is recommended to preserve its boronic acid functionality.
(4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid structure
1809866-68-9 structure
Product Name:(4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid
CAS No:1809866-68-9
MF:C14H16BNO4S
MW:305.15714263916
MDL:MFCD32661452
CID:4786432
PubChem ID:144923744
Update Time:2025-06-07

(4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(((4-methylphenyl)sulfonamido)methyl)phenyl)boronic acid
    • CC1=CC=C(C=C1)S(=O)(=O)NCC1=CC=C(C=C1)B(O)O
    • D94193
    • [4-[[(4-methylphenyl)sulfonylamino]methyl]phenyl]boronic acid
    • 1809866-68-9
    • AS-78001
    • (4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid
    • MDL: MFCD32661452
    • Inchi: 1S/C14H16BNO4S/c1-11-2-8-14(9-3-11)21(19,20)16-10-12-4-6-13(7-5-12)15(17)18/h2-9,16-18H,10H2,1H3
    • InChI Key: UWOZSPDXINSXKA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCC1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 305.0893093g/mol
  • Monoisotopic Mass: 305.0893093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95

(4-(((4-Methylphenyl)sulfonamido)methyl)phenyl)boronic acid Pricemore >>

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